Cas no 2411246-47-2 (3-[(4-Fluorosulfonyloxyphenyl)carbamoyl]-1,4,5,6-tetrahydrocyclopenta[c]pyrazole)

• Product Name: 3-[(4-Fluorosulfonyloxyphenyl)carbamoyl]-1,4,5,6-tetrahydrocyclopenta[c]pyrazole
• CAS No: 2411246-47-2
• MF: C₁₃H₁₂FN₃O₄S
• MW: 325.31548500061
• CID: 5357535
• PubChem ID: 146097578
• Update Time: 2025-10-18

3-[(4-Fluorosulfonyloxyphenyl)carbamoyl]-1,4,5,6-tetrahydrocyclopenta[c]pyrazole Chemical and Physical Properties

Names and Identifiers

• Z4316185168
• 4-{1H,4H,5H,6H-cyclopenta[c]pyrazole-3-amido}phenyl sulfurofluoridate
• 3-[(4-Fluorosulfonyloxyphenyl)carbamoyl]-1,4,5,6-tetrahydrocyclopenta[c]pyrazole

• Inchi： 1S/C13H12FN3O4S/c14-22(19,20)21-9-6-4-8(5-7-9)15-13(18)12-10-2-1-3-11(10)16-17-12/h4-7H,1-3H2,(H,15,18)(H,16,17)
• InChI Key： BGXWUIFSIZAHFQ-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1C=CC(=CC=1)NC(C1C2=C(CCC2)NN=1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 516
• XLogP3: 2.2
• Topological Polar Surface Area: 110

Additional information on 3-[(4-Fluorosulfonyloxyphenyl)carbamoyl]-1,4,5,6-tetrahydrocyclopenta[c]pyrazole

Professional Introduction to Compound with CAS No. 2411246-47-2 and Product Name: 3-[(4-Fluorosulfonyloxyphenyl)carbamoyl]-1,4,5,6-tetrahydrocyclopenta[c]pyrazole

The compound identified by the CAS number 2411246-47-2 and the product name 3-[(4-Fluorosulfonyloxyphenyl)carbamoyl]-1,4,5,6-tetrahydrocyclopenta[c]pyrazole represents a significant advancement in the field of pharmaceutical chemistry. This molecule belongs to a class of heterocyclic compounds that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this compound, particularly the presence of a fluorosulfonyloxyphenyl moiety and a tetrahydrocyclopenta[c]pyrazole core, contribute to its unique chemical properties and biological interactions.

Recent research in medicinal chemistry has highlighted the importance of fluorinated aromatic compounds in drug design. The introduction of fluorine atoms into molecular structures can modulate pharmacokinetic properties, enhance binding affinity, and improve metabolic stability. In the case of 3-[(4-Fluorosulfonyloxyphenyl)carbamoyl]-1,4,5,6-tetrahydrocyclopenta[c]pyrazole, the fluorosulfonyloxyphenyl group serves as a key pharmacophore, contributing to its interaction with biological targets. This group is known to exhibit strong electron-withdrawing effects, which can influence the electronic properties of the molecule and its reactivity.

The tetrahydrocyclopenta[c]pyrazole scaffold is another critical component of this compound. This bicyclic structure is commonly found in biologically active molecules and has been implicated in various pharmacological actions. The cyclopentane ring provides a rigid framework that can optimize the orientation of functional groups relative to biological targets, while the pyrazole ring introduces additional hydrogen bonding capabilities. These structural elements collectively contribute to the compound's potential as a lead molecule in drug discovery.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. The combination of the fluorosulfonyloxyphenyl and tetrahydrocyclopenta[c]pyrazole moieties suggests that it may exhibit multiple modes of action. For instance, such structures have been shown to interact with enzymes and receptors involved in inflammatory pathways, making them candidates for treating conditions such as arthritis and autoimmune diseases. Additionally, the presence of fluorine atoms can enhance the compound's bioavailability and reduce susceptibility to metabolic degradation.

Current research efforts are focused on exploring the pharmacological profile of this compound through both computational modeling and experimental validation. Computational studies have been instrumental in predicting how 3-[(4-Fluorosulfonyloxyphenyl)carbamoyl]-1,4,5,6-tetrahydrocyclopenta[c]pyrazole interacts with biological targets at the molecular level. These studies have provided insights into its binding affinity and selectivity, which are critical factors in determining its therapeutic potential. Experimental investigations are underway to confirm these predictions and to assess its efficacy in vivo.

The synthesis of this compound presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it possible to construct such molecules with increasing efficiency and precision. The use of transition metal-catalyzed reactions has been particularly valuable in forming key carbon-carbon bonds within the tetrahydrocyclopenta[c]pyrazole core. Additionally, protecting group strategies have been employed to ensure that reactive functional groups are selectively modified during synthesis.

In conclusion, 3-[(4-Fluorosulfonyloxyphenyl)carbamoyl]-1,4,5,6-tetrahydrocyclopenta[c]pyrazole represents a promising candidate for further development as a therapeutic agent. Its unique structural features and potential biological activities make it an attractive target for medicinal chemists. As research continues to uncover new applications for fluorinated heterocyclic compounds, this molecule may play a significant role in addressing unmet medical needs.